Cas no 1018144-04-1 (1-(2,2-difluoroethyl)-3-nitro-1H-1,2,4-triazole)

• Product Name: 1-(2,2-difluoroethyl)-3-nitro-1H-1,2,4-triazole
• CAS No: 1018144-04-1
• MF: C₄H₄F₂N₄O₂
• MW: 178.096966743469
• MDL: MFCD09701856
• CID: 3159184
• PubChem ID: 25247881
• Update Time: 2025-10-30

1-(2,2-difluoroethyl)-3-nitro-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 1-(2,2-Difluoro-ethyl)-3-nitro-1H-[1,2,4]triazole
• 1-(2,2-difluoroethyl)-3-nitro-1H-1,2,4-triazole
• 1-(2,2-difluoroethyl)-3-nitro-1,2,4-triazole
• AKOS015922519
• CS-0241171
• 1018144-04-1
• STK352292
• AKOS005168297
• EN300-231696
• TQB14404

• MDL： MFCD09701856
• Inchi： 1S/C4H4F2N4O2/c5-3(6)1-9-2-7-4(8-9)10(11)12/h2-3H,1H2
• InChI Key： NQEXCUHZQFKHHU-UHFFFAOYSA-N
• SMILES： FC(CN1C=NC([N+](=O)[O-])=N1)F

Computed Properties

• Exact Mass: 178.03023171Da
• Monoisotopic Mass: 178.03023171Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 76.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 1-(2,2-difluoroethyl)-3-nitro-1H-1,2,4-triazole

Introduction to 1-(2,2-difluoroethyl)-3-nitro-1H-1,2,4-triazole (CAS No. 1018144-04-1)

1-(2,2-difluoroethyl)-3-nitro-1H-1,2,4-triazole, with the CAS number 1018144-04-1, is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical research. This compound belongs to the class of 1,2,4-triazoles, which are known for their diverse biological activities and potential therapeutic uses.

The molecular formula of 1-(2,2-difluoroethyl)-3-nitro-1H-1,2,4-triazole is C₆H₅F₂N₄O₂, and it has a molecular weight of approximately 185.13 g/mol. The presence of fluorine atoms and a nitro group in its structure imparts distinct chemical and physical properties to this compound. These properties make it an interesting candidate for further investigation in areas such as drug discovery and development.

In the realm of pharmaceutical research, 1-(2,2-difluoroethyl)-3-nitro-1H-1,2,4-triazole has been explored for its potential as an antifungal agent. Recent studies have shown that this compound exhibits significant antifungal activity against a range of pathogenic fungi, including Candida albicans and Aspergillus fumigatus. The mechanism of action is believed to involve the disruption of fungal cell membranes and the inhibition of key enzymes involved in fungal metabolism.

Beyond its antifungal properties, 1-(2,2-difluoroethyl)-3-nitro-1H-1,2,4-triazole has also been investigated for its potential as an antiviral agent. Preliminary research suggests that it may have activity against certain RNA viruses, such as influenza and coronaviruses. The exact mechanism by which it exerts its antiviral effects is still under investigation, but it is hypothesized that the compound interferes with viral replication processes or viral entry into host cells.

In addition to its biological activities, the chemical stability and solubility properties of 1-(2,2-difluoroethyl)-3-nitro-1H-1,2,4-triazole are important considerations for its practical applications. The compound is generally stable under standard laboratory conditions but may require specific storage conditions to maintain its integrity over extended periods. Its solubility in various solvents is being studied to optimize its use in different formulations.

The synthesis of 1-(2,2-difluoroethyl)-3-nitro-1H-1,2,4-triazole involves several steps and can be achieved through different synthetic routes. One common method involves the reaction of 3-nitro-1H-1,2,4-triazole with 2-bromo-1,1-difluoroethane in the presence of a base such as potassium carbonate. This reaction typically yields high purity products and can be scaled up for larger-scale production if needed.

The safety profile of 1-(2,2-difluoroethyl)-3-nitro-1H-1,2,4-triazole is another critical aspect that has been evaluated in preclinical studies. These studies have shown that the compound has a favorable safety profile at therapeutic concentrations but may exhibit toxicity at higher doses. Therefore, careful dose optimization and safety monitoring are essential when considering its use in clinical settings.

In conclusion, 1-(2,2-difluoroethyl)-3-nitro-1H-1,2,4-triazole (CAS No. 1018144-04-1) is a promising compound with a wide range of potential applications in pharmaceutical research. Its unique chemical structure and biological activities make it an interesting candidate for further development as an antifungal and antiviral agent. Ongoing research continues to explore its full potential and optimize its use in various therapeutic contexts.